(3-Benzoyl-1,2,4-oxadiazol-5-yl)acetic acid

• Molecular Formula: C11H8N2O4
• Molecular Weight: 232.19 g/mol
• IUPAC Name: 2-(3-benzoyl-1,2,4-oxadiazol-5-yl)acetic acid
• InChI: InChI=1S/C11H8N2O4/c14-9(15)6-8-12-11(13-17-8)10(16)7-4-2-1-3-5-7/h1-5H,6H2,(H,14,15)
• InChI Key: KBAOPHRIVJFEST-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=NOC(=N2)CC(=O)O

Description

(3-Benzoyl-1,2,4-oxadiazol-5-yl)acetic acid is a useful research compound. Its molecular formula is C11H8N2O4 and its molecular weight is 232.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a flask containing 8.6 g of isopropyl(3-benzoyl-1,2,4-oxadiazol-5-yl)acetate, which had been cooled in an ice bath, was added 50 ml of cold 97% sulfuric acid. This mixture was swirled continuously for three minutes. The resultant solution was poured gradually into one liter of ice water with mechanical stirring to precipitate the product. The solid was collected by filtration, washed with excess water and dried in vacuo. Recrystallization from acetone/hexane gave 3.5 g (48%) of crystals, m.p. 143°-144.5°.